N-{3-[(3-methylbenzoyl)amino]propyl}-2-pyridinecarboxamide
Overview
Description
N-{3-[(3-methylbenzoyl)amino]propyl}-2-pyridinecarboxamide, also known as MLN4924, is a small molecule inhibitor of the NEDD8-activating enzyme (NAE). This compound has been shown to have potential applications in cancer treatment due to its ability to disrupt the cell cycle and induce apoptosis in cancer cells.
Mechanism of Action
The mechanism of action of N-{3-[(3-methylbenzoyl)amino]propyl}-2-pyridinecarboxamide involves the inhibition of the NAE enzyme, which is responsible for activating NEDD8. NEDD8 is involved in the regulation of protein degradation and cell cycle progression. By inhibiting NAE, this compound disrupts the cell cycle and induces apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its ability to disrupt the cell cycle and induce apoptosis, this compound has been shown to inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. This compound has also been shown to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of using N-{3-[(3-methylbenzoyl)amino]propyl}-2-pyridinecarboxamide in lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, this compound has been extensively studied, making it a well-characterized compound for use in scientific research. One limitation of using this compound is its potential toxicity, which can vary depending on the cell type and concentration used.
Future Directions
There are several potential future directions for N-{3-[(3-methylbenzoyl)amino]propyl}-2-pyridinecarboxamide research. One area of interest is the development of combination therapies that include this compound and other cancer treatments, such as immunotherapy. Additionally, there is interest in exploring the use of this compound in the treatment of other diseases, such as viral infections and neurodegenerative disorders. Another potential future direction is the development of more selective NAE inhibitors, which could reduce the potential toxicity associated with this compound.
Conclusion
In conclusion, this compound is a small molecule inhibitor of the NAE enzyme that has potential applications in cancer treatment. Its ability to disrupt the cell cycle and induce apoptosis in cancer cells, as well as its ability to inhibit angiogenesis and enhance the efficacy of other cancer treatments, make it a promising compound for further research. While there are potential limitations associated with its use, this compound has been extensively studied and is a well-characterized compound for use in scientific research.
Scientific Research Applications
N-{3-[(3-methylbenzoyl)amino]propyl}-2-pyridinecarboxamide has been extensively studied for its potential applications in cancer treatment. Research has shown that this compound inhibits the NAE enzyme, which is involved in the activation of the ubiquitin-like protein, NEDD8. This inhibition disrupts the cell cycle and induces apoptosis in cancer cells. This compound has been shown to be effective against a variety of cancer types, including breast, lung, and colon cancer.
Properties
IUPAC Name |
N-[3-[(3-methylbenzoyl)amino]propyl]pyridine-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-13-6-4-7-14(12-13)16(21)19-10-5-11-20-17(22)15-8-2-3-9-18-15/h2-4,6-9,12H,5,10-11H2,1H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFHFMOYNWPOQAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCCCNC(=O)C2=CC=CC=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49727968 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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